Cas no 1806791-94-5 (2-Amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine)

• Product Name: 2-Amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine
• CAS No: 1806791-94-5
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 4800690
• Update Time: 2025-06-08

2-Amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine

• Inchi： 1S/C7H9F2N3O/c8-6(9)4-2-12-7(11)3(1-10)5(4)13/h2,6H,1,10H2,(H3,11,12,13)
• InChI Key： BHAXJRSGDDQCCG-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(=C(CN)C1=O)N)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 296
• XLogP3: -0.3
• Topological Polar Surface Area: 81.1

Additional information on 2-Amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine

Introduction to 2-Amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806791-94-5)

2-Amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806791-94-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of 2-amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine, particularly the presence of multiple functional groups such as amino, hydroxyl, and difluoromethyl substituents, contribute to its unique chemical properties and potential therapeutic applications.

The synthesis and characterization of 2-amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine have been extensively studied due to its structural complexity and the potential for modulating biological pathways. The compound's molecular framework includes a pyridine ring substituted with an amino group at the 2-position, an aminomethyl group at the 3-position, a difluoromethyl group at the 5-position, and a hydroxyl group at the 4-position. Such a configuration not only enhances its reactivity but also opens up possibilities for further derivatization and functionalization, making it a valuable scaffold for drug discovery.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives, particularly those with fluorinated substituents. The incorporation of fluorine atoms into organic molecules is a well-established strategy to improve metabolic stability, binding affinity, and overall bioavailability of drug candidates. The presence of a difluoromethyl group in 2-amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine is particularly noteworthy, as it has been shown to enhance the pharmacokinetic profiles of various pharmaceutical compounds. This modification can lead to increased lipophilicity and reduced susceptibility to enzymatic degradation, thereby prolonging the half-life of the drug in vivo.

Moreover, the hydroxyl and amino groups in the molecule provide multiple sites for hydrogen bonding and interactions with biological targets. These functional groups are crucial for establishing favorable interactions with enzymes and receptors, which are essential for achieving therapeutic efficacy. The ability to form hydrogen bonds can significantly influence the binding affinity and selectivity of a compound, making it an important consideration in drug design.

Recent studies have highlighted the potential of 2-amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine as a lead compound for developing novel therapeutic agents. Research has demonstrated its activity against various biological targets, including enzymes and receptors involved in inflammatory responses, cancer progression, and infectious diseases. For instance, preliminary in vitro studies have shown that this compound exhibits inhibitory effects on certain kinases and transcription factors, which are key players in regulating cellular processes such as proliferation and differentiation.

The aminomethyl group at the 3-position of the pyridine ring is particularly interesting from a structural perspective. This moiety can serve as a versatile handle for further chemical modifications, allowing researchers to tailor the properties of the compound to specific biological targets. For example, it can be used to link other pharmacophores or to introduce additional functional groups through reactions such as nucleophilic substitution or coupling reactions.

The synthesis of 2-amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions, nucleophilic substitutions, and fluorination techniques. The use of advanced synthetic methodologies has enabled researchers to access complex pyridine derivatives with high precision and efficiency.

In addition to its potential therapeutic applications, 2-amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine has also been explored as an intermediate in the synthesis of more complex molecules. Its structural features make it a suitable precursor for constructing larger scaffolds that mimic natural products or biologically active peptides. This versatility underscores its importance as a building block in medicinal chemistry.

The pharmacokinetic properties of 2-amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine have been evaluated through preclinical studies conducted in animal models. These studies have provided valuable insights into its absorption, distribution, metabolism, excretion (ADME) profile. The compound has demonstrated reasonable oral bioavailability and moderate metabolic stability, suggesting its potential for further development into an oral therapeutic agent.

Ethical considerations are paramount when conducting research involving pharmaceutical compounds like 2-amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine. Researchers must adhere to stringent guidelines regarding safety testing and clinical trials to ensure that new drugs are both safe and effective for human use. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential for advancing drug discovery programs responsibly.

The future prospects for 2-amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine are promising given its unique structural features and demonstrated biological activity. Ongoing research efforts are focused on optimizing its pharmacological properties through structure-activity relationship (SAR) studies and exploring new synthetic pathways that enhance yield and scalability.

In conclusion,2-amino-3-(aminomethyl)-5-(difluoromethyl)-4-hydroxypyridine (CAS No. 1806791-94-5) represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its structural complexity combined with its favorable pharmacokinetic profile makes it an attractive candidate for further development into novel therapeutic agents.